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Compound of Interest |

Compound Name: N,N'-Diallyltartramide
CAS No.: 28843-34-7
Cat. No.: B1208046
Get Quote
. J

As a Senior Application Scientist, my goal is to empower your research by not only providing
high-quality reagents but also ensuring you have the critical information to handle them safely
and responsibly from acquisition to disposal. This guide provides a comprehensive, step-by-
step protocol for the proper disposal of N,N'-Diallyltartramide (CAS: 58477-85-3), a common
cross-linking agent for polyacrylamide gels.[1][2] Adherence to these procedures is essential
for maintaining laboratory safety, protecting the environment, and ensuring regulatory
compliance.

Core Principle: Hazard-Based Waste Management

The foundation of any chemical disposal procedure is a thorough understanding of the
substance's hazards. N,N'-Diallyltartramide is classified as a hazardous chemical, and its
disposal route is dictated by its specific toxicological and ecotoxicological profile.[3] Simply
discarding it as general waste or washing it down the drain is not a compliant or safe option.

The primary hazards associated with DATD necessitate its handling as controlled chemical
waste.[3][4] Its WGK (Water Hazard Class) rating of 3 signifies that it is severely hazardous to
water, making the prevention of its release into aquatic environments a top priority.[1]
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Table 1: Hazard Profile of N,N'-Diallyltartramide

Hazard

. Category GHS Statement Source
Classification
Skin H315: Causes skin

: - Category 2 N [31[4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

- Category 2 N [31[4]
Damage/Irritation eye irritation
Specific target organ
o ] H335: May cause

toxicity — single Category 3 [3114]

exposure

respiratory irritation

Water Hazard Class
(WGK)

Severely hazardous to

water

[1]

Pre-Disposal Safety and Personal Protective

Equipment (PPE)

Before handling DATD for disposal, it is imperative to wear appropriate Personal Protective

Equipment (PPE) to mitigate the risks of exposure. The causality is direct: the solid, powder

form of DATD can become airborne, leading to inhalation, while direct contact can cause skin

and eye irritation.[3][4]

» Hand Protection: Wear nitrile gloves. If skin contact occurs, wash the area immediately with

soap and plenty of water.[3]

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[3] Should

eye contact occur, rinse cautiously with water for several minutes.[3]

» Respiratory Protection: For handling bulk powder or in situations where dust may be

generated, an N95 (US) or equivalent dust mask is required to prevent respiratory tract

irritation.

» Skin and Body Protection: A standard lab coat should be worn to protect against incidental

skin contact.
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Step-by-Step Disposal Protocols

The correct disposal stream for N,N'-Diallyltartramide depends on its form. Under no
circumstances should DATD or its solutions be discharged into the sanitary sewer.[5] The
guiding principle is to "Dispose of contents/container to an approved waste disposal plant."[3]

Protocol 3.1: Unused or Expired Solid N,N'-
Diallyltartramide

This protocol applies to the pure, solid chemical in its original container or as a collected waste
product.

o Containerization: Ensure the chemical is in a well-sealed, clearly labeled container. If not in
its original packaging, use a container suitable for solid chemical waste.

e Labeling: The container must be labeled as "Hazardous Waste" and, at a minimum, include
the chemical name "N,N'-Diallyltartramide,” the CAS number "58477-85-3," and the
appropriate GHS hazard pictograms (e.g., exclamation mark).

e Segregation: Store the waste container in a designated satellite accumulation area for
hazardous waste, away from incompatible materials.

» Final Disposal: Arrange for pickup by your institution's licensed professional waste disposal
service. The standard and recommended method for this type of organic solid is incineration
in a chemical incinerator equipped with an afterburner and scrubber.[6]

Protocol 3.2: Contaminated Labware and Debris

This includes items such as gloves, weigh boats, paper towels, and pipette tips that are
contaminated with DATD.

o Collection: Place all contaminated solid waste into a designated, durable, and leak-proof
waste bag or container. This container should be separate from regular trash.

o Labeling: Clearly label the bag or container as "Hazardous Waste: N,N'-Diallyltartramide
Contaminated Debris."
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o Disposal: Once the container is full, seal it and manage it through your institution's chemical
waste disposal program, following the same pathway as the solid chemical.

Protocol 3.3: Aqueous Solutions and Polyacrylamide
Gels

This category includes leftover monomer solutions or fully polymerized polyacrylamide gels
cross-linked with DATD. While polymerization immobilizes the DATD, the gel itself should be
treated as chemical waste.

Prohibition of Drain Disposal: Due to its severe hazard to aquatic life (WGK 3), drain disposal
is strictly forbidden.[1]

Collection of Liquids: Collect any aqueous waste containing unpolymerized DATD in a
designated, sealed, and properly labeled hazardous waste container for aqueous organic
waste.

Collection of Gels: Collect used or excess polyacrylamide gels in a labeled, sealed container
or bag.

Labeling: Label the waste container with its contents (e.g., "Aqueous Waste with N,N'-
Diallyltartramide" or "Polyacrylamide Gels with N,N'-Diallyltartramide”).

Disposal: Manage the container through your institution's hazardous waste program for
incineration or other approved treatment methods.

Emergency Spill Management
In the event of a spill of solid N,N'-Diallyltartramide, follow these steps:

o Evacuate and Ventilate: Ensure the immediate area is clear and increase ventilation if
possible.

o Wear Full PPE: Before cleanup, don the required PPE, including an N95 respirator, gloves,
and eye protection.
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e Contain and Clean: Avoid breathing dust.[4] Carefully sweep up the solid material and place
it into a suitable, sealed container for disposal.[3][4] Avoid methods that create dust.

o Decontaminate: Clean the spill area with soap and water.

o Dispose: Label the container with the spilled contents and manage it as hazardous waste
according to Protocol 3.1.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper management and
disposal of N,N'-Diallyltartramide waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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